Cas no 958029-70-4 (2-(2-methylphenyl)formamidopropanoic acid)

• Product Name: 2-(2-methylphenyl)formamidopropanoic acid
• CAS No: 958029-70-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD04124491
• CID: 1001664
• PubChem ID: 2769314
• Update Time: 2025-06-26

2-(2-methylphenyl)formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(2-methylbenzoyl)-
• 2-(2-methylphenyl)formamidopropanoic acid
• 2-[(2-methylbenzoyl)amino]propanoic Acid
• Z85890334
• 2-[(2-methylphenyl)formamido]propanoic acid
• SR-01000308011
• 2-[(2-MethylbenZoyl)amino]propanoic acid (BZ(2-Me)-DL-Ala-OH)
• 958029-70-4
• MFCD04124491
• 12L-346S
• CS-0276951
• AKOS016050956
• (2-Methylbenzoyl)alanine
• SR-01000308011-1
• EN300-08416
• AKOS000116942

• MDL： MFCD04124491
• Inchi： 1S/C11H13NO3/c1-7-5-3-4-6-9(7)10(13)12-8(2)11(14)15/h3-6,8H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： NHVAASARHSFWSJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC(C(=O)O)C

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(2-methylphenyl)formamidopropanoic acid

2-(2-Methylphenyl)formamidopropanoic Acid: A Comprehensive Overview of CAS No. 958029-70-4

2-(2-Methylphenyl)formamidopropanoic acid (CAS No. 958029-70-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-methylphenyl)-2-aminopropanoic acid, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(2-methylphenyl)formamidopropanoic acid consists of a substituted phenyl group attached to an amino acid backbone. The presence of the methyl group on the phenyl ring and the formamide functionality on the amino acid moiety imparts distinct chemical and biological properties to this compound. These features have been extensively studied to understand their implications in various biological processes and potential therapeutic applications.

Recent research has highlighted the potential of 2-(2-methylphenyl)formamidopropanoic acid in modulating key biological pathways. For instance, studies have shown that this compound can interact with specific enzymes and receptors, influencing signaling cascades involved in inflammation, pain, and neurodegenerative diseases. The ability to modulate these pathways makes 2-(2-methylphenyl)formamidopropanoic acid a promising lead compound for the development of novel therapeutic agents.

In the context of drug discovery, 2-(2-methylphenyl)formamidopropanoic acid has been evaluated for its pharmacological properties, including its solubility, stability, and bioavailability. These parameters are crucial for determining the compound's suitability as a drug candidate. Research has demonstrated that 2-(2-methylphenyl)formamidopropanoic acid exhibits favorable physicochemical properties, making it an attractive candidate for further optimization and development.

Clinical trials are an essential step in the drug development process, and preliminary studies have shown promising results for 2-(2-methylphenyl)formamidopropanoic acid. Early-phase clinical trials have evaluated the safety and tolerability of this compound in human subjects. The results have indicated that 2-(2-methylphenyl)formamidopropanoic acid is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The potential therapeutic applications of 2-(2-methylphenyl)formamidopropanoic acid are diverse and include the treatment of chronic pain, inflammatory conditions, and neurodegenerative disorders. For example, preclinical studies have demonstrated that this compound can effectively reduce pain sensitivity in animal models of chronic pain. Additionally, its anti-inflammatory properties have been shown to ameliorate symptoms in models of inflammatory diseases such as arthritis.

In the realm of neurodegenerative diseases, 2-(2-methylphenyl)formamidopropanoic acid has shown promise in mitigating neuronal damage and improving cognitive function. Studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(2-methylphenyl)formamidopropanoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving functional group manipulations and protective group strategies. These synthetic methods have been refined to minimize by-products and ensure the production of high-quality material suitable for both research and commercial applications.

In conclusion, 2-(2-methylphenyl)formamidopropanoic acid (CAS No. 958029-70-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its future use in clinical settings.